Cas no 25217-40-7 (tert-butyl 3,4-dichlorophenylcarbamate)

• Product Name: tert-butyl 3,4-dichlorophenylcarbamate
• CAS No: 25217-40-7
• MF: C₁₁H₁₃Cl₂NO₂
• MW: 262.132421255112
• MDL: MFCD07127711
• CID: 2110464
• PubChem ID: 4935454
• Update Time: 2025-05-24

tert-butyl 3,4-dichlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3,4-dichlorophenylcarbamate
• 25217-40-7
• DA-43042
• AKOS000501189
• tert-butyl N-(3,4-dichlorophenyl)carbamate
• Z223656804
• STL065429
• SCHEMBL16303890
• tert-butyl (3,4-dichlorophenyl)carbamate
• EN300-7017369
• tert-butyl3,4-dichlorophenylcarbamate
• Carbamic acid, (3,4-dichlorophenyl)-, 1,1-dimethylethyl ester

• MDL： MFCD07127711
• Inchi： 1S/C11H13Cl2NO2/c1-11(2,3)16-10(15)14-7-4-5-8(12)9(13)6-7/h4-6H,1-3H3,(H,14,15)
• InChI Key： CYPVZIKQSSCHAZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 261.0323340Da
• Monoisotopic Mass: 261.0323340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-butyl 3,4-dichlorophenylcarbamate

tert-butyl 3,4-dichlorophenylcarbamate (CAS No. 25217-40-7): A Comprehensive Overview

tert-butyl 3,4-dichlorophenylcarbamate (CAS No. 25217-40-7) is a chemical compound that has garnered significant attention in various fields due to its unique properties and applications. This compound is a member of the carbamate family, which is widely used in agriculture, pharmaceuticals, and industrial settings. The tert-butyl group attached to the 3,4-dichlorophenyl moiety imparts distinct chemical and physical characteristics that make it valuable for specific applications.

The molecular structure of tert-butyl 3,4-dichlorophenylcarbamate consists of a phenyl ring substituted with two chlorine atoms at the 3 and 4 positions. This substitution pattern influences the compound's stability and reactivity. The tert-butyl group serves as a protecting group in organic synthesis, enhancing the compound's versatility in chemical reactions. Recent studies have highlighted the importance of such structural features in determining the compound's behavior in different environments.

One of the most notable applications of tert-butyl 3,4-dichlorophenylcarbamate is in the field of agriculture. As a carbamate derivative, it exhibits excellent pesticidal activity, making it a valuable component in crop protection products. Research conducted in 2023 has demonstrated its effectiveness against a wide range of pests while maintaining low toxicity to non-target organisms. This dual advantage has positioned it as a sustainable alternative to traditional pesticides.

In addition to its agricultural applications, tert-butyl 3,4-dichlorophenylcarbamate has found utility in industrial processes as an intermediate in the synthesis of more complex molecules. Its ability to act as a protecting group during organic synthesis has made it indispensable in the production of pharmaceuticals and specialty chemicals. Recent advancements in green chemistry have further enhanced its role by optimizing reaction conditions to minimize environmental impact.

The environmental impact of tert-butyl 3,4-dichlorophenylcarbamate has been a focal point of recent research. Studies have shown that its degradation pathways are influenced by both abiotic and biotic factors. Under aerobic conditions, the compound undergoes hydrolysis to produce less harmful byproducts, which aligns with global efforts to develop eco-friendly chemical products.

From a pharmacological perspective, tert-butyl 3,4-dichlorophenylcarbamate has shown potential as a lead compound for drug development. Its ability to modulate enzyme activity makes it a promising candidate for treating various diseases. Preclinical studies published in 2023 have highlighted its efficacy in inhibiting key enzymes involved in neurodegenerative disorders, opening new avenues for therapeutic intervention.

In conclusion, tert-butyl 3,4-dichlorophenylcarbamate (CAS No. 25217-40-7) is a multifaceted compound with applications spanning agriculture, industry, and medicine. Its unique chemical structure and favorable properties continue to drive innovation across these fields. As research progresses, new insights into its mechanisms and applications are expected to emerge, further solidifying its importance in modern chemistry.